Cas no 2897-88-3 (Benzenepropanoic acid, a-(2-carboxyphenyl)-)

• Product Name: Benzenepropanoic acid, a-(2-carboxyphenyl)-
• CAS No: 2897-88-3
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 268661
• PubChem ID: 200874
• Update Time: 2025-04-19

Benzenepropanoic acid, a-(2-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(2-carboxyphenyl)-
• 2-(1-Carboxy-2-phenylethyl)benzoic acid
• 3-09-00-04536 (Beilstein Handbook Reference)
• 2897-88-3
• BRN 2057576
• Benzenepropanoic acid, alpha-(2-carboxyphenyl)-
• DTXSID80951586
• alpha-(2-Carboxyphenyl)benzenepropanoic acid
• benzylhomophthalic acid

• Inchi： 1S/C16H14O4/c17-15(18)13-9-5-4-8-12(13)14(16(19)20)10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,17,18)(H,19,20)
• InChI Key： RYFBBLZNOYCNFY-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 445.8°Cat760mmHg
• Flash Point: 237.6°C
• Refractive Index: 1.626
• PSA: 74.6